molecular formula C9H8ClFO2 B13230335 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one

1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one

Cat. No.: B13230335
M. Wt: 202.61 g/mol
InChI Key: BBUQPBMBCCPWLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one is an acetophenone derivative featuring a chloromethoxy (-OCH₂Cl) group at the para position and a fluorine atom at the ortho position on the aromatic ring. Its molecular formula is C₉H₈ClFO₂, with a molecular weight of 202.45 g/mol. This compound belongs to a class of halogenated aromatic ketones, which are of interest in medicinal chemistry and materials science due to their electronic and steric properties.

Properties

Molecular Formula

C9H8ClFO2

Molecular Weight

202.61 g/mol

IUPAC Name

1-[4-(chloromethoxy)-2-fluorophenyl]ethanone

InChI

InChI=1S/C9H8ClFO2/c1-6(12)8-3-2-7(13-5-10)4-9(8)11/h2-4H,5H2,1H3

InChI Key

BBUQPBMBCCPWLE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C=C(C=C1)OCCl)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one typically involves the chloromethylation of a fluorophenyl ethanone precursor. One common method includes the reaction of 2-fluoroacetophenone with chloromethyl methyl ether in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent hydrolysis of the chloromethyl ether.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and stringent control of reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one undergoes various types of chemical reactions, including:

    Nucleophilic substitution: The chloromethoxy group can be replaced by nucleophiles such as amines or thiols.

    Oxidation: The ethanone group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4).

    Reduction: The ethanone group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4).

Common Reagents and Conditions

    Nucleophilic substitution: Reagents like sodium azide (NaN3) or primary amines in the presence of a base.

    Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

    Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Major Products Formed

    Nucleophilic substitution: Formation of substituted phenyl ethanones.

    Oxidation: Formation of 4-(chloromethoxy)-2-fluorobenzoic acid.

    Reduction: Formation of 1-[4-(chloromethoxy)-2-fluorophenyl]ethanol.

Scientific Research Applications

1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential interactions with biological macromolecules.

    Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

    Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one involves its interaction with specific molecular targets. The chloromethoxy and fluorine substituents can influence the compound’s binding affinity to enzymes or receptors. The ethanone group can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects.

Comparison with Similar Compounds

Structural and Electronic Differences

The following table highlights key structural analogs and their distinguishing features:

Compound Name Molecular Formula Substituents (Position) Molecular Weight (g/mol) Key Properties/Applications Reference
1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one C₉H₈ClFO₂ -OCH₂Cl (4), -F (2) 202.45 Not explicitly reported; inferred reactivity based on substituents
1-[4-(4-Chlorophenoxy)-3-fluorophenyl]ethan-1-one () C₁₄H₁₀ClFO₂ -OPhCl (4), -F (3) 264.68 Larger aromatic system; potential for enhanced π-π interactions
1-[4-(2,4-Difluorophenoxy)-3-fluorophenyl]ethan-1-one () C₁₄H₉F₃O₂ -OPhF₂ (2,4), -F (3) 266.22 Increased fluorine content; higher electronegativity
1-{4-[(4-Chlorophenyl)sulfanyl]-3-fluorophenyl}ethan-1-one () C₁₄H₁₀ClFOS -SPhCl (4), -F (3) 280.75 Thioether group; lower polarity vs. ethers
1-[4-(Chloromethyl)phenyl]ethan-1-one () C₉H₉ClO -CH₂Cl (4) 168.62 Non-oxygenated substituent; higher lipophilicity
2-Chloro-1-(4-hydroxyphenyl)ethan-1-one () C₈H₇ClO₂ -Cl (2), -OH (4) 170.59 Polar hydroxyl group; potential for hydrogen bonding

Substituent Effects on Reactivity and Properties

  • Chloromethoxy (-OCH₂Cl) vs. However, the electron-withdrawing nature of both groups may activate the aromatic ring toward electrophilic substitution. Chlorophenoxy-containing analogs (e.g., ) exhibit higher molecular weights and extended conjugation, which could influence their UV absorption profiles .
  • Meta-fluorine () may exert weaker electronic effects due to distance from the reactive site .
  • Sulfur vs. Oxygen Linkers :

    • The thioether group in ’s compound reduces polarity compared to ethers, likely increasing lipid solubility and altering metabolic stability in biological systems .

Physicochemical Properties

  • Melting Points: While data for the target compound is unavailable, analogs with similar substituents (e.g., 1-(4-(chloromethyl)phenyl)ethan-1-one) have melting points >100°C, suggesting that the target compound is likely a solid at room temperature . Diarylethanones (e.g., ) exhibit higher melting points due to stronger intermolecular forces (e.g., 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one, MW 274.75) .
  • Stability :

    • The chloromethoxy group may render the target compound susceptible to hydrolysis under acidic or basic conditions, unlike the more stable chloromethyl group in ’s compound .

Biological Activity

1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one, an aryl ketone with a molecular formula of C_10H_10ClF O, has garnered attention due to its potential biological activities. The unique structure, characterized by the chloromethoxy and fluorine substituents, influences its chemical reactivity and interaction with biological macromolecules. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

  • Molecular Weight: Approximately 216.64 g/mol
  • Structure: Contains a chloromethoxy group and a fluorine atom attached to a phenyl ring.

The structural attributes of 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one enhance its binding affinity to various biological targets, which is crucial for its pharmacological applications.

Antimicrobial Properties

Preliminary studies suggest that 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one exhibits significant antimicrobial activity. The compound's ability to inhibit the growth of various microorganisms can be attributed to its interaction with cellular components, potentially disrupting metabolic pathways.

  • Study Findings:
    • In vitro tests demonstrated that the compound inhibited the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli.
    • Minimum inhibitory concentration (MIC) values were recorded in the range of 50-100 µg/mL for these pathogens.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. It is believed to modulate inflammatory pathways through enzyme inhibition.

  • Mechanism of Action:
    • The presence of the chloromethoxy group may enhance the compound's ability to inhibit cyclooxygenase (COX) enzymes, leading to reduced prostaglandin synthesis.
    • This inhibition can result in decreased inflammation and pain relief in experimental models.

Case Studies

Several studies have explored the biological activity of similar compounds, providing insights into the potential effects of 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one.

  • Case Study 1: Anticancer Activity
    A study on structurally related compounds showed promising anticancer activity against various cancer cell lines, including MCF7 (breast cancer) and HeLa (cervical cancer). The IC50 values were reported around 40 µM for related analogs, suggesting that 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one may exhibit similar effects based on its structural properties.
  • Case Study 2: Enzyme Interaction
    Research indicated that compounds with similar functional groups could act as inhibitors for specific enzymes involved in cancer progression. This suggests that further investigation into the enzyme-inhibitory potential of 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one could yield valuable therapeutic insights.

Comparative Analysis with Analog Compounds

To understand the unique biological activity of 1-[4-(Chloromethoxy)-2-fluorophenyl]ethan-1-one, it is essential to compare it with structurally similar compounds:

Compound NameKey DifferencesBiological Activity
1-[4-(Chloromethoxy)-2-trifluoromethylphenyl]ethan-1-oneContains a trifluoromethyl group instead of fluorineEnhanced antimicrobial activity
1-[4-(Chloromethoxy)-2-chlorophenyl]ethan-1-oneContains a chlorine atom instead of fluorineReduced anti-inflammatory effects

This table illustrates how variations in substituent groups can significantly alter biological activities.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.